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Compound of Interest

Compound Name:
3-(Methylsulfonyl)benzylamine

hydrochloride

Cat. No.: B580239 Get Quote

Technical Guide: 3-(Methylsulfonyl)benzylamine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of 3-
(Methylsulfonyl)benzylamine hydrochloride. Due to the limited availability of public domain

data, this document also outlines a plausible synthetic route and highlights areas where further

experimental characterization is required.

Core Physical Properties
Quantitative data for 3-(Methylsulfonyl)benzylamine hydrochloride is summarized below. It

is important to note that some physical properties, such as boiling point and specific solubility,

are not readily available in the public literature.
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Property Value Source(s)

CAS Number 855267-50-4 [1][2][3][4][5]

Molecular Formula C8H12ClNO2S [1][3][4]

Molecular Weight 221.71 g/mol [1]

Melting Point 248-254 °C [2]

Appearance Solid [1]

Boiling Point Not available

Solubility Not available

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3-
(Methylsulfonyl)benzylamine hydrochloride are not available in the cited literature.

Plausible Synthetic Route
While a specific, detailed experimental protocol for the synthesis of 3-
(Methylsulfonyl)benzylamine hydrochloride is not publicly available, a plausible two-step

synthesis can be proposed based on the known chemistry of its precursors. This process would

involve the synthesis of 3-(Methylsulfonyl)benzonitrile followed by its reduction to the

corresponding benzylamine and subsequent conversion to the hydrochloride salt.

Step 1: Synthesis of 3-(Methylsulfonyl)benzonitrile

The synthesis of the benzonitrile precursor could potentially be achieved through methods such

as the copper(I)-catalyzed S-C(sp²) coupling of an appropriate aryl halide with a sulfur-based

nucleophile.[6]

Step 2: Reduction of 3-(Methylsulfonyl)benzonitrile to 3-(Methylsulfonyl)benzylamine

The nitrile group of 3-(Methylsulfonyl)benzonitrile can be reduced to a primary amine to form 3-

(Methylsulfonyl)benzylamine.[6] This is a common transformation in organic synthesis.
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Step 3: Formation of the Hydrochloride Salt

The final step would involve the treatment of the synthesized 3-(Methylsulfonyl)benzylamine

with hydrochloric acid to form the stable hydrochloride salt.

Visualizations
The following diagram illustrates a logical workflow for the proposed synthesis of 3-
(Methylsulfonyl)benzylamine hydrochloride.
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Caption: Proposed synthetic workflow for 3-(Methylsulfonyl)benzylamine hydrochloride.

Signaling Pathways and Biological Activity
There is currently no publicly available information regarding any signaling pathways or specific

biological activities associated with 3-(Methylsulfonyl)benzylamine hydrochloride. Further

research is required to elucidate its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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